Cas no 374926-02-0 (3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine)

• Product Name: 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine
• CAS No: 374926-02-0
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 5690774
• PubChem ID: 9813589
• Update Time: 2025-11-02

3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(pyridine-2-carbonyl)-4H,5H,6H-cyclopenta[b]thiophen-2-amine
• SCHEMBL6878028
• AKOS033689081
• (2-amino-5,6-dihydro-4H-cyclopenta[b]thiophen-3-yl)-pyridin-2-ylmethanone
• EN300-134226
• 374926-02-0
• Z1650031587
• Methanone, (2-amino-5,6-dihydro-4H-cyclopenta[b]thien-3-yl)-2-pyridinyl-
• 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine

• Inchi： 1S/C13H12N2OS/c14-13-11(8-4-3-6-10(8)17-13)12(16)9-5-1-2-7-15-9/h1-2,5,7H,3-4,6,14H2
• InChI Key： FDXVPEXNMYDNHP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC=CN=2)=O)C2=C1CCC2)N

Computed Properties

• Exact Mass: 244.06703418g/mol
• Monoisotopic Mass: 244.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Melting Point: 145-146 °C(Solv: ligroine (8032-32-4))
• Boiling Point: 524.6±50.0 °C(Predicted)
• pka: 2.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 3-aroylthiophenes

Additional information on 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine

Comprehensive Overview of 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine (CAS No. 374926-02-0)

3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine (CAS No. 374926-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyclopentabthiophene core and pyridine-2-carbonyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules and advanced materials. Its molecular structure combines aromatic and heterocyclic elements, making it a valuable candidate for drug discovery and optoelectronic applications.

The chemical properties of 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine include a molecular weight of approximately 244.3 g/mol and a purity level that typically exceeds 95% for research-grade samples. Its solubility profile varies depending on the solvent, with moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Researchers often explore its structure-activity relationships (SAR) to optimize its performance in target-specific applications, such as kinase inhibition or polymer synthesis.

In the pharmaceutical industry, 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine is frequently investigated as a building block for small-molecule drugs. Its thiophene and pyridine moieties are known to interact with biological targets, particularly in the development of anti-inflammatory and anticancer agents. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in drug discovery. Additionally, its role in the synthesis of organic semiconductors aligns with the growing demand for flexible electronics and energy-efficient devices.

The market demand for 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine has risen steadily, driven by advancements in precision medicine and green chemistry. Suppliers often provide this compound in milligram to kilogram quantities, catering to both academic and industrial researchers. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its purity and structural integrity.

From an environmental and regulatory perspective, 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine is classified as a non-hazardous substance under standard laboratory conditions. However, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to ensure safety during synthesis and application. Its stability under ambient conditions makes it a practical choice for long-term storage and transportation.

Emerging trends in AI-driven drug discovery and computational chemistry have further amplified interest in this compound. Researchers leverage machine learning algorithms to predict its reactivity and optimize synthetic pathways, reducing time and costs. Furthermore, its potential applications in photovoltaic materials and biodegradable polymers align with global sustainability goals, making it a focal point in interdisciplinary studies.

In summary, 3-(Pyridine-2-carbonyl)-4H,5H,6H-cyclopentabthiophen-2-amine (CAS No. 374926-02-0) represents a multifaceted compound with broad utility in modern science. Its integration into cutting-edge research areas underscores its relevance in addressing contemporary challenges in healthcare and technology. As innovation continues to evolve, this compound is poised to play a pivotal role in shaping future breakthroughs.